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Compound of Interest

Compound Name: Bimatoprost isopropyl ester

Cat. No.: B10768080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Bimatoprost isopropyl ester, a significant prostaglandin F2α analog. The document details its

physicochemical characteristics, stability profile, relevant experimental protocols, and its

biological mechanism of action, offering critical data for research and development

applications.

Physicochemical Properties
Bimatoprost isopropyl ester is the isopropyl ester of the free acid prostaglandin that

corresponds to Bimatoprost. While Bimatoprost is a prostamide, its isopropyl ester form is a

prostaglandin analog that has been investigated for its potent ocular hypotensive activity.[1]

Chemical Identifiers and Molecular Characteristics
The fundamental chemical identifiers and properties of Bimatoprost isopropyl ester are

summarized below. This data is essential for substance identification, analytical method

development, and chemical modeling.
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Property Value Source(s)

IUPAC Name

Isopropyl (5Z)-7-

{(1R,2R,3R,5S)-3,5-dihydroxy-

2-[(1E,3S)-3-hydroxy-5-phenyl-

1-penten-1-yl]cyclopentyl}-5-

heptenoate

[2]

Synonyms

17-phenyl trinor PGF2α

isopropyl ester,

Dehydrolatanoprost

[2]

CAS Number 130209-76-6 [2][3]

Molecular Formula C₂₆H₃₈O₅ [1][2][3][4][5]

Molecular Weight

430.58 g/mol (also reported as

430.577 g/mol and 430.6 g/mol

)

[1][3][4]

Appearance

Pale yellow to colorless oily

liquid or pale yellow to white

waxy solid

[2][6]

Physical and Chemical Data
The physical properties of Bimatoprost isopropyl ester influence its solubility, formulation,

and behavior in biological systems.
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Property Value Source(s)

Boiling Point 573.4 ± 50.0 °C at 760 mmHg [1]

Flash Point 185.0 ± 23.6 °C [1]

Density 1.1 ± 0.1 g/cm³ [1]

LogP 3.56 [1]

Vapor Pressure 0.0 ± 1.7 mmHg at 25°C [1]

Solubility

Practically insoluble in water;

Freely soluble in alcohol,

acetonitrile, methanol. Soluble

in MEOH.

[2][3][6]

Storage

Store at -10°C or between 2-

8°C for long-term storage in a

tightly sealed container,

protected from light and

moisture.

[2][3][6]

Chemical Stability and Degradation
While specific degradation pathway studies for Bimatoprost isopropyl ester are not

extensively detailed in the provided results, inferences can be drawn from the stability of the

closely related amide, Bimatoprost. Amides are generally more chemically stable than esters of

similar structures.[7] Bimatoprost itself is a stable molecule that does not require refrigeration

and has shown no measurable degradation under thermal stress conditions (27°C, 37°C, or

50°C).[8][9][10]

However, forced degradation studies on Bimatoprost have shown it undergoes significant

degradation in acidic and oxidative environments, while remaining stable under alkaline,

thermal, and photolytic conditions.[11] It is plausible that the ester linkage in Bimatoprost
isopropyl ester would be susceptible to hydrolytic degradation, particularly under acidic or

alkaline conditions.

Biological Activity and Mechanism of Action
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Bimatoprost isopropyl ester is a prodrug. In the eye, it is hydrolyzed by ocular esterases to

its biologically active free acid form, 17-phenyl trinor PGF2α.[7][12] This free acid is a potent

agonist of the Prostaglandin F (FP) receptor.

The activation of FP receptors in ocular tissues, such as the ciliary body and trabecular

meshwork, initiates a signaling cascade that leads to a reduction in intraocular pressure (IOP).

[12][13] This is achieved primarily by increasing the outflow of aqueous humor through two

main pathways: the pressure-insensitive uveoscleral pathway and the pressure-sensitive

trabecular meshwork pathway.[12][13][14][15][16] The enhanced outflow reduces the fluid

volume in the anterior chamber, thereby lowering IOP.
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Drug Administration

Bioactivation

Receptor Interaction

Physiological Response

Clinical Outcome

Bimatoprost
Isopropyl Ester (Prodrug)

Hydrolysis by
Ocular Esterases

Bimatoprost Free Acid
(Active Metabolite)

Prostaglandin
FP Receptor Agonism

Increased Aqueous
Humor Outflow

Trabecular Meshwork
Outflow ↑

Uveoscleral
Outflow ↑

Reduced Intraocular
Pressure (IOP)
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Sample
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1. Sample Extraction
(Add IS, Dilute, Centrifuge)

2. Chromatographic Separation
(RP-HPLC)

3. Detection & Quantification
(UV or MS/MS)

4. Data Analysis
(Concentration Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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